Cas no 88156-45-0 (5'-Uridylic acid, 2'-deoxy-5-[1-hydroxy-2-[(2-hydroxyethyl)thio]ethyl]-, (S)-)

• Product Name: 5'-Uridylic acid, 2'-deoxy-5-[1-hydroxy-2-[(2-hydroxyethyl)thio]ethyl]-, (S)-
• CAS No: 88156-45-0
• MF: C₁₃H₂₁N₂O₁₀PS
• MW: 428.35200381279
• CID: 642901
• PubChem ID: 71410449
• Update Time: 2025-04-19

5'-Uridylic acid, 2'-deoxy-5-[1-hydroxy-2-[(2-hydroxyethyl)thio]ethyl]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 5'-Uridylic acid, 2'-deoxy-5-[1-hydroxy-2-[(2-hydroxyethyl)thio]ethyl]-, (S)-
• [(2R,3S,5S)-3-hydroxy-5-[5-[1-hydroxy-2-(2-hydroxyethylsulfanyl)ethyl]-2,4-dioxopyrimidin-1-yl]oxolan-2-yl]methyl dihydrogen phosphate
• 1-(2-Deoxy-5-O-phosphono-alpha-D-erythro-pentofuranosyl)-5-{1-hydroxy-2-[(2-hydroxyethyl)sulfanyl]ethyl}pyrimidine-2,4(1H,3H)-dione
• 88156-45-0
• DTXSID80830125

• Inchi： 1S/C13H21N2O10PS/c16-1-2-27-6-9(18)7-4-15(13(20)14-12(7)19)11-3-8(17)10(25-11)5-24-26(21,22)23/h4,8-11,16-18H,1-3,5-6H2,(H,14,19,20)(H2,21,22,23)/t8-,9?,10+,11-/m0/s1
• InChI Key： XHEPYWABWFDURG-CSVZZBGZSA-N
• SMILES： S(CCO)CC(C1C(NC(N(C=1)[C@@H]1C[C@@H]([C@@H](COP(=O)(O)O)O1)O)=O)=O)O

Computed Properties

• Exact Mass: 428.06545304g/mol
• Monoisotopic Mass: 428.06545304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 211Ų